Cas no 844878-86-0 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-)
844878-86-0 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-
CAS No:844878-86-0
MF:C13H8ClFO2
MW:250.652826309204
MDL:MFCD06201432
CID:716298
PubChem ID:2757572
Update Time:2025-08-03
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-
- 4-(2-CHLORO-5-FLUOROPHENYL)BENZOIC ACID
- 4'-Chloro-3'-fluoro[1,1'-biphenyl]-4-carboxylic acid
- BB 0223682
- CHEMBL3593498
- 844878-86-0
- 4-(4-chloro-3-fluorophenyl)benzoic acid
- AA-0707
- MFCD06201432
- 4'-Chloro-3'-fluoro-[1,1'-biphenyl]-4-carboxylic acid
- CS-0456119
- AKOS004118866
- 4'-Chloro-3'-fluoro-[1,1'-biphenyl]-4-carboxylicacid
- 4'-Chloro-3'-fluoro-4-biphenylcarboxylic acid
-
- MDL: MFCD06201432
- Inchi: 1S/C13H8ClFO2/c14-11-6-5-10(7-12(11)15)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)
- InChI Key: LJHSLDSPHPCRFA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1F)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 250.02000
- Monoisotopic Mass: 250.0196853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 3.84430
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB256852-1 g |
4'-Chloro-3'-fluoro[1,1'-biphenyl]-4-carboxylic acid; 95% |
844878-86-0 | 1g |
€452.10 | 2022-06-11 | ||
| Apollo Scientific | PC8639-1g |
4'-Chloro-3'-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
844878-86-0 | 95% | 1g |
£462.00 | 2025-02-22 | |
| abcr | AB256852-1g |
4'-Chloro-3'-fluoro[1,1'-biphenyl]-4-carboxylic acid, 95%; . |
844878-86-0 | 95% | 1g |
€587.80 | 2025-04-16 | |
| abcr | AB256852-5g |
4'-Chloro-3'-fluoro[1,1'-biphenyl]-4-carboxylic acid, 95%; . |
844878-86-0 | 95% | 5g |
€1674.80 | 2025-04-16 | |
| A2B Chem LLC | AC27636-1mg |
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- |
844878-86-0 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AC27636-5mg |
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- |
844878-86-0 | >95% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AC27636-10mg |
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- |
844878-86-0 | >95% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AC27636-500mg |
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- |
844878-86-0 | >95% | 500mg |
$466.00 | 2024-04-19 | |
| A2B Chem LLC | AC27636-1g |
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- |
844878-86-0 | >95% | 1g |
$638.00 | 2024-04-19 | |
| A2B Chem LLC | AC27636-5g |
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- |
844878-86-0 | >95% | 5g |
$1624.00 | 2024-04-19 |
[1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
844878-86-0 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-chloro-3'-fluoro-) Related Products
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